4-[3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-4-oxo-4H-chromen-2-yl]butanoic acid

• IUPAC Name: 4-[3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-4-oxochromen-2-yl]butanoic acid
• InChI: InChI=1S/C22H19NO5S/c1-2-12-10-13-17(11-15(12)24)28-16(7-5-9-19(25)26)20(21(13)27)22-23-14-6-3-4-8-18(14)29-22/h3-4,6,8,10-11,24H,2,5,7,9H2,1H3,(H,25,26)
• InChI Key: CLJCGRFBTJNFJE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1O)OC(=C(C2=O)C3=NC4=CC=CC=C4S3)CCCC(=O)O
• Molecular Formula: C22H19NO5S
• Molecular Weight: 409.5 g/mol
• CAS No.: 879922-49-3

Description

4-[3-(1,3-benzothiazol-2-yl)-6-ethyl-7-hydroxy-4-oxo-4H-chromen-2-yl]butanoic acid is a useful research compound. Its molecular formula is C22H19NO5S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Innovative Synthesis Methods : The compound has been involved in innovative synthesis techniques, such as the Passerini three-component reaction, which showcases its utility in creating unsaturated α-benzothiazole acyloxyamides under solvent-free conditions, indicating its potential in green chemistry applications (Sheikholeslami-Farahani & Shahvelayati, 2013).

• Microwave-Assisted Synthesis : It is also central to microwave-assisted synthesis processes, catalyzed by heteropoly acids, for producing 3-benzothiazolo and 3-benzothiazolino coumarin derivatives, highlighting its importance in facilitating rapid and efficient chemical synthesis (Khoobi et al., 2011).

Material Science and Engineering

• Optical Gating of Synthetic Ion Channels : The compound has been explored for its role in the optical gating of synthetic ion channels. Its derivative, 4-oxo-4-(pyren-4-ylmethoxy) butanoic acid, has been used to demonstrate UV-light-triggered permselective transport of ionic species, showing potential applications in nanofluidic devices and light-induced controlled release systems (Ali et al., 2012).

Pharmaceutical Research

• Antimicrobial and Anticonvulsant Activities : Although excluding direct drug use and side effects, it's noteworthy to mention that derivatives of this compound and related chemical structures have shown potential in antimicrobial and anticonvulsant activities, highlighting the compound's relevance in the search for new therapeutic agents. Studies have shown that certain derivatives exhibit potent inhibition against urease enzymes and provide insights into competitive enzyme inhibition mechanisms, suggesting a pathway for the development of novel therapeutic agents (Nazir et al., 2018).